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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B10764144 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

TM5275 sodium, a plasminogen activator inhibitor (PAI-1) inhibitor. The information is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for TM5275 sodium is presented below for easy

reference.

Property Value Source(s)

Molecular Formula C₂₈H₂₇ClN₃NaO₅

Molecular Weight 543.97 g/mol [1]

CAS Number 1103926-82-4

Purity ≥98%

Solubility in DMSO Soluble to 100 mM [1]

Appearance Solid powder [2]

Storage (Short Term) 0 - 4 °C (days to weeks) [2]

Storage (Long Term) -20 °C (months to years) [2]
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Hazard Assessment
According to the Safety Data Sheet (SDS) from Sigma-Aldrich, TM5275 sodium is not

classified as a hazardous substance or mixture. However, it is crucial to handle all laboratory

chemicals with care and adhere to standard safety protocols. While not considered hazardous,

appropriate personal protective equipment (PPE) should always be worn when handling this

compound.

Disposal Protocol for TM5275 Sodium
The following step-by-step procedure outlines the recommended disposal plan for TM5275
sodium. This protocol is based on general best practices for the disposal of non-hazardous

chemical waste and should be adapted to comply with local and institutional regulations.

Experimental Protocol: Decontamination and Disposal

Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you

are wearing appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Small Quantities (Residual amounts):

For trace amounts of TM5275 sodium on lab equipment (e.g., glassware, spatulas),

decontaminate by rinsing with a suitable solvent in which the compound is soluble, such

as DMSO[1].

Collect the resulting solvent rinse into a designated chemical waste container.

After the initial solvent rinse, wash the equipment thoroughly with soap and water.

Unused or Waste TM5275 Sodium (Solid):

Carefully transfer the solid waste into a clearly labeled, sealed container for chemical

waste.

The label should include the chemical name ("TM5275 sodium") and indicate that it is

non-hazardous waste.
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Solutions of TM5275 Sodium:

Do not pour solutions of TM5275 sodium down the drain unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Collect all waste solutions containing TM5275 sodium in a designated, leak-proof

container.

Label the container with the chemical name and approximate concentration.

Contaminated Materials:

Dispose of any materials heavily contaminated with TM5275 sodium (e.g., weighing

paper, gloves, paper towels) as solid chemical waste.

Place these materials in a sealed bag or container and label appropriately.

Final Disposal:

Arrange for the pickup and disposal of the chemical waste containers through your

institution's EHS department or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of TM5275 sodium.
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Start: TM5275 Sodium Waste

Step 1: Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Step 2: Assess Waste Form

Solid Waste
(Unused chemical, contaminated items)

Solid

Liquid Waste
(Solutions in solvent)

Liquid

Residual on Equipment

Residual

Step 3a: Place in Labeled
Solid Chemical Waste Container

Step 3b: Pour into Labeled
Liquid Chemical Waste Container

Step 3c: Rinse with Solvent (e.g., DMSO)

Step 5: Arrange for Disposal via
Institutional EHS

Step 4c: Collect Rinsate in
Liquid Waste Container

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of TM5275 sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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